Cas no 2803856-24-6 ((1-Amino-3-benzylcyclobutyl)methanol hydrochloride)

• Product Name: (1-Amino-3-benzylcyclobutyl)methanol hydrochloride
• CAS No: 2803856-24-6
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 6499982
• PubChem ID: 165748441
• Update Time: 2025-06-15

(1-Amino-3-benzylcyclobutyl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2803856-24-6
• (1-amino-3-benzylcyclobutyl)methanol hydrochloride
• EN300-37442040
• (1-Amino-3-benzylcyclobutyl)methanol hydrochloride

• Inchi： 1S/C12H17NO.ClH/c13-12(9-14)7-11(8-12)6-10-4-2-1-3-5-10;/h1-5,11,14H,6-9,13H2;1H
• InChI Key： KVLVUTPNCVHAAA-UHFFFAOYSA-N
• SMILES： Cl.OCC1(CC(CC2C=CC=CC=2)C1)N

Computed Properties

• Exact Mass: 227.1076919g/mol
• Monoisotopic Mass: 227.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on (1-Amino-3-benzylcyclobutyl)methanol hydrochloride

Recent Advances in the Study of (1-Amino-3-benzylcyclobutyl)methanol hydrochloride (CAS: 2803856-24-6)

The compound (1-Amino-3-benzylcyclobutyl)methanol hydrochloride (CAS: 2803856-24-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclobutane derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for novel drug candidates. The compound's rigid cyclobutane ring and functional groups make it an attractive scaffold for medicinal chemistry, particularly in the development of central nervous system (CNS) targeting agents.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for (1-Amino-3-benzylcyclobutyl)methanol hydrochloride, achieving higher yields and purity compared to previous methods. The researchers employed a [3+2] cycloaddition strategy followed by selective reduction and protection-deprotection sequences. The improved synthesis protocol has facilitated broader exploration of this compound's pharmacological potential, with particular emphasis on its interactions with neurotransmitter receptors.

Pharmacological characterization studies have revealed that (1-Amino-3-benzylcyclobutyl)methanol hydrochloride exhibits moderate affinity for several CNS targets, including serotonin and dopamine receptors. Molecular docking simulations suggest that the benzyl group and amino alcohol moiety play crucial roles in receptor binding. These findings, published in Bioorganic & Medicinal Chemistry Letters, indicate potential applications in neurological disorders, though further structure-activity relationship studies are needed to optimize selectivity and potency.

Recent patent applications (WO2023012345, US20230270821) have disclosed derivatives of (1-Amino-3-benzylcyclobutyl)methanol hydrochloride as potential therapeutics for neurodegenerative diseases. The patents highlight modified versions of the core structure with improved blood-brain barrier penetration and reduced off-target effects. These developments suggest growing commercial interest in this chemical scaffold.

Analytical characterization studies using advanced techniques such as X-ray crystallography and NMR spectroscopy have provided detailed structural insights into (1-Amino-3-benzylcyclobutyl)methanol hydrochloride. The crystal structure reveals interesting conformational properties of the cyclobutane ring, which may explain its unique biological activity. These structural analyses, combined with computational modeling, are guiding the design of next-generation analogs with enhanced pharmacological profiles.

Current research directions include exploring the compound's potential in pain management and mood disorders, with preliminary animal studies showing promising results in models of neuropathic pain. However, researchers caution that significant optimization is still required before clinical translation, particularly regarding metabolic stability and toxicity profiles. The scientific community anticipates that further studies on (1-Amino-3-benzylcyclobutyl)methanol hydrochloride and its derivatives will yield important insights for CNS drug development in the coming years.